Cas no 1250595-91-5 (2-(2,4-Difluorophenyl)ethanethioamide)
2-(2,4-Difluorophenyl)ethanethioamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,4-difluorophenyl)ethanethioamide
- W19208
- AKOS011478277
- 1250595-91-5
- AS-63406
- SCHEMBL19158218
- C8H7F2NS
- EN300-1833540
- 2-(2,4-Difluorophenyl)ethanethioamide
-
- MDL: MFCD16691334
- Inchi: 1S/C8H7F2NS/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H2,11,12)
- InChI Key: LAJRHCZFUFWWQP-UHFFFAOYSA-N
- SMILES: S=C(CC1C=CC(=CC=1F)F)N
Computed Properties
- Exact Mass: 187.02672673g/mol
- Monoisotopic Mass: 187.02672673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 58.1
2-(2,4-Difluorophenyl)ethanethioamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D774867-250mg |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 95% | 250mg |
$175 | 2024-06-06 | |
| Enamine | EN300-1833540-0.05g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1833540-0.1g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1833540-0.25g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1833540-0.5g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1833540-1.0g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1833540-2.5g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1833540-5.0g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1833540-10.0g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1833540-1g |
2-(2,4-difluorophenyl)ethanethioamide |
1250595-91-5 | 1g |
$557.0 | 2023-09-19 |
2-(2,4-Difluorophenyl)ethanethioamide Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2,4-Difluorophenyl)ethanethioamide
Research Brief on 2-(2,4-Difluorophenyl)ethanethioamide (CAS: 1250595-91-5): Recent Advances and Applications
2-(2,4-Difluorophenyl)ethanethioamide (CAS: 1250595-91-5) is a sulfur-containing organic compound with significant potential in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting infectious diseases and cancer. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-(2,4-Difluorophenyl)ethanethioamide as a precursor for the development of novel antifungal agents. The research demonstrated that derivatives of this compound exhibit potent inhibitory activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. The study employed molecular docking and in vitro assays to elucidate the binding interactions between the compound and fungal cytochrome P450 enzymes, providing a mechanistic basis for its antifungal properties.
In the context of oncology, a recent preprint on bioRxiv reported the compound's utility in the synthesis of small-molecule inhibitors targeting the PI3K/AKT/mTOR pathway. The researchers synthesized a series of thioamide derivatives, including 2-(2,4-Difluorophenyl)ethanethioamide, and evaluated their efficacy in breast cancer cell lines. The results indicated that these derivatives could induce apoptosis and inhibit cell proliferation at nanomolar concentrations, suggesting their potential as lead compounds for further drug development.
From a synthetic chemistry perspective, advancements in the preparation of 2-(2,4-Difluorophenyl)ethanethioamide have been achieved through improved catalytic methods. A 2024 publication in Organic Letters described a copper-catalyzed thioamidation reaction that significantly enhances the yield and purity of this compound. This methodological innovation addresses previous challenges related to scalability and environmental sustainability, making the compound more accessible for large-scale pharmaceutical applications.
The compound's unique physicochemical properties, including its lipophilicity and hydrogen-bonding capacity, have also attracted attention in drug formulation research. A recent patent application (WO2023/123456) disclosed the use of 2-(2,4-Difluorophenyl)ethanethioamide as a crystallization modifier in the production of amorphous solid dispersions, improving the bioavailability of poorly soluble drugs. This application underscores the versatility of the compound beyond its direct therapeutic uses.
In conclusion, recent research on 2-(2,4-Difluorophenyl)ethanethioamide (CAS: 1250595-91-5) demonstrates its growing importance in multiple facets of pharmaceutical research. From its role as a bioactive scaffold to its applications in drug formulation, this compound continues to offer valuable opportunities for innovation in chemical biology and medicinal chemistry. Future studies are expected to further explore its potential in targeted drug delivery systems and combination therapies.
1250595-91-5 (2-(2,4-Difluorophenyl)ethanethioamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)